A prodrug strategy for the in vivo imaging of aldehyde dehydrogenase activity†
RSC Chemical Biology Pub Date: 2022-03-11 DOI: 10.1039/D2CB00040G
Abstract
Therapy resistance is one of the biggest challenges facing clinical oncology. Despite a revolution in new anti-cancer drugs targeting multiple components of the tumour microenvironment, acquired or innate resistance frequently blunts the efficacy of these treatments. Non-invasive identification of drug-resistant tumours will enable modification of the patient treatment pathway through the selection of appropriate second-line treatments. Here, we have designed a prodrug radiotracer for the non-invasive imaging of aldehyde dehydrogenase 1A1 (ALDH1A1) activity. Elevated ALDH1A1 activity is a marker of drug-resistant cancer cells, modelled here with matched cisplatin-sensitive and -resistant human SKOV3 ovarian cancer cells. The aromatic aldehyde of our prodrug radiotracer was intracellularly liberated by esterase cleavage of the geminal diacetate and specifically trapped by ALDH through its conversion to the charged carboxylic acid. Through this mechanism of action, ALDH-specific retention of our prodrug radiotracer in the drug-resistant tumour cells was twice as high as the drug-sensitive cells. Acylal masking of the aldehyde afforded a modest protection from oxidation in the blood, which was substantially improved in carrier-added experiments. In vivo positron emission tomography imaging of tumour-bearing mice produced high tumour-to-background images and radiotracer uptake in high ALDH-expressing organs but was unable to differentiate between drug-sensitive and drug-resistant tumours. Alternative strategies to protect the labile aldehyde are currently under investigation.
![Graphical abstract: A prodrug strategy for the in vivo imaging of aldehyde dehydrogenase activity](http://scimg.chem960.com/usr/1/D2CB00040G.jpg)
Recommended Literature
- [1] Design of carbon–ceramic composite membranes with tunable molecular cut-offs from a carboxylic benzoxazine ligand chelated to silica–zirconia†
- [2] Competing Diels–Alder reactions of activated nitroethylene derivatives and [3,3]-sigmatropic rearrangements of the cycloadducts
- [3] Control of the spin state by charge and ligand substitution: two-step spin crossover behaviour in a novel neutral iron(ii) complex†
- [4] Acene-linked covalent organic frameworks as candidate materials for singlet fission†
- [5] Mapping paratopes of nanobodies using native mass spectrometry and ultraviolet photodissociation†
- [6] Janus particles with tunable coverage of zinc oxidenanowires†
- [7] Mesoporous material-based manipulation of the enzyme-like activity of CoFe2O4 nanoparticles†
- [8] High-performance H2S detection by redox reactions in semiconducting carbon nanotube-based devices†
- [9] A nature-inspired lubricant-infused surface for sustainable drag reduction†
- [10] The first total synthesis and solution structure of a polypeptin, PE2, a cyclic lipopeptide with broad spectrum antibiotic activity†
![RSC Chemical Biology](https://scimg.chem960.com/usr/1/CB003002.jpg)
Journal Nameļ¼RSC Chemical Biology
Research Products
-
CAS no.: 105931-56-4
-
CAS no.: 17049-50-2
-
CAS no.: 107016-79-5